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Compound of Interest

Compound Name: d-Glycero-d-galacto-heptose
CAS No.: 1883-14-3
Cat. No.: B8269958
Get Quote
. J

Executive Summary & Operational Directive

d-Glycero-d-galacto-heptose (often utilized in lipopolysaccharide/LPS synthesis research) is
classified as a non-hazardous substance under GHS and OSHA standards.[1][2] However,
"non-hazardous" does not imply "unregulated."[1][2]

Core Directive: Do not dispose of this substance based solely on its low toxicity profile.
Disposal protocols must be dictated by Biochemical Oxygen Demand (BOD) limits in aqueous
systems and Biological Safety Level (BSL) constraints when used in bacterial culture.[1]

Immediate Action Plan:

e Pure Solid: Dispose via non-hazardous chemical waste streams to maintain inventory
reconciliation.[1]

o Concentrated Solution (>10%): Collect as non-hazardous chemical waste (high BOD risk).[1]

[2]

 Biologically Contaminated: Autoclave immediately (LPS/Bacterial context).[1][2]
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Hazard Identification & Scientific Rationale

To ensure compliance and safety, researchers must understand the causality behind these
disposal protocols.

Chemical Safety Profile

e GHS Classification: Not a hazardous substance or mixture.[1][3][4]
o Toxicity: Low.[1] No specific target organ toxicity.[1]

o Flammability: Non-flammable solid (though fine dusts of any carbohydrate can pose a
combustible dust hazard in kilogram-scale industrial handling).[1][2]

The "Hidden" Hazard: Biochemical Oxygen Demand
(BOD)
While not toxic to humans, heptoses are a potent energy source for microorganisms.

¢ Mechanism: When high concentrations of sugar enter the drainage system, they act as a
"super-feed"” for sewer bacteria.

e Consequence: This causes rapid bacterial blooms that deplete dissolved oxygen in the water
(High BOD).[1]

e Regulatory Impact: Local Publicly Owned Treatment Works (POTW) strictly limit BOD
discharges.[1] Dumping concentrated heptose solutions can trigger regulatory fines for the
facility due to "slug discharge" violations.

The Biological Context (LPS Precursor)

d-Glycero-d-galacto-heptose is frequently used to study the inner core of
Lipopolysaccharides (LPS) in Gram-negative bacteria (e.g., E. coli).[1][2]

o Risk: Once introduced to a bacterial culture, the sugar is no longer a chemical reagent; it is a
biohazardous component.[1]
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e Protocol: It must be treated according to the biosafety level of the organism (typically BSL-1
or BSL-2).[1]

Step-by-Step Disposal Protocols

Protocol A: Pure Solid Reagent (Expired or Excess)

Scope: Unused powder in original or secondary containers.[1]

e Do NOT use general trash: While legally permissible in some jurisdictions, discarding
containers of white powder in general trash often triggers "suspicious package" protocols by
custodial staff, leading to unnecessary EHS incidents.[1]

o Labeling: Affix a "Non-Hazardous Chemical Waste" label. Explicitly write "d-Glycero-d-
galacto-heptose - High BOD."

o Container: Segregate in a clear polyethylene bag or the original bottle.

o Disposal: Hand over to your facility’s chemical waste management team for incineration or
landfilling.[1]

Protocol B: Aqueous Solutions (Buffers & Media)

Scope: Stock solutions or reaction mixtures free of biological agents.[1]

Concentration Disposal Method Rationale

Low environmental impact;
) ) ) readily biodegradable.[1][2]
Trace / Dilute (< 1%) Sanitary Sewer (Drain) ]
Flush with 20 volumes of

water.

High BOD load.[1][2] Prevents
Concentrated (> 1%) Chemical Waste Container bacterial blooms in facility

plumbing.

Presence of solvents
Mixed with Solvents Hazardous Waste Stream (methanol, acetonitrile)

overrides non-haz status.[1][2]
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Protocol C: Biologically Contaminated Media

Scope: Heptose used in bacterial culture (LPS studies).

o Collection: Collect all plates, media, and pipette tips containing the sugar/bacteria mixture in
a red biohazard bag or sharps container.[1]

» Deactivation: Autoclave at 121°C, 15 psi for 30 minutes.

o Note: Heptoses are heat-stable enough that the sugar structure may survive, but the
biological hazard (bacteria) will be neutralized.[1]

» Final Disposal: Once autoclaved, the waste is treated as municipal solid waste (trash) or
medical waste, depending on local facility rules.[1]

Decision Logic & Workflow

The following diagram illustrates the decision-making process for disposing of d-Glycero-d-
galacto-heptose.
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Start: Waste Identification

Is the sugar mixed with
bacteria/biologicals?

Yes No
Classify as BIOHAZARD Is it Solid or Liquid?
Solid
. Autocla_ve . Solid Waste Liquid Solution
(121°C, 15psi, 30min)
Do et | |

Yes (>1%) No (<1%)

High BOD Risk Low BOD Risk

Collect in Carboy
(Non-Haz Chemical Stream)

Sanitary Sewer Discharge
(Flush with 20x Water)

Click to download full resolution via product page

Figure 1: Operational decision tree for d-Glycero-d-galacto-heptose disposal, prioritizing
biological containment and environmental compliance.[1]

Regulatory & Reference Data
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BOD Impact Table

Comparative oxygen demand of common laboratory carbohydrates.

Theoretical BOD (mg Disposal Threshold
Substance .

02/mg) (Typical POTW)
d-Glycero-d-galacto-heptose ~1.07 300 mg/L
Glucose 1.07 300 mg/L
Ethanol (for comparison) 2.10 300 mg/L

Interpretation: A 1% solution (10,000 mg/L) of this sugar exceeds the typical sewer discharge
limit (300 mg/L) by factor of 33x. This validates the requirement for container collection of stock
solutions.

Storage & Incompatibility[1][4]

o Storage: Keep in a dry, cool place. Hygroscopic nature may cause clumping.[1]
» Incompatibilities: Strong oxidizing agents.[1][2][3][4]

o Spill Cleanup: Sweep up dry.[1] If wet, absorb with inert material.[1] Wash area with water
(sugar residues are sticky and attract pests).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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